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Compound of Interest

Compound Name: 8-Azido-1-octanamine HCI
CAS No.: 1392515-98-8
Cat. No.: B2807159
Get Quote
. J

Physicochemical Profiling & Structural Causality

Before addressing hazard mitigation, we must understand why this molecule behaves the way
it does. The choice to utilize the hydrochloride (HCI) salt rather than the free base is highly
intentional. The free base primary amine is nucleophilic and prone to atmospheric oxidation or
reaction with ambient CO:z to form carbamates. Protonating the amine to form the HCI salt
renders it chemically inert during storage, drastically increases its aqueous solubility, and
prevents auto-condensation.

Table 1: Physicochemical Properties
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Scientific Causality /

Property Value L.

Implication

Specific to the HCI salt. (Free
CAS Number 1392515-98-8 )

base is 867338-63-4)[1].

The 8-carbon chain provides
Molecular Formula CsH1sN4 - HCI optimal lipophilicity for

PROTAC linkers.

High enough to prevent high
Molecular Weight 206.72 g/mol volatility, reducing inhalation

risks.

Easier to weigh and less prone
Physical Form Solid / Crystalline to aerosolization than liquid

free bases.

Prevents thermal degradation
0-8°C (Short term), -20°C ) )
Storage Temp L term) of the azide moiety and
ong term
J oxidation.

The Stability Paradox: Carbon-to-Nitrogen Ratio vs. The Rule of Six A critical metric for azide
safety is the Carbon-to-Nitrogen ratio. The standard safety threshold dictates that

[2]. For 8-Azido-1-octanamine HCI, we have 8 carbons and 4 nitrogens, yielding a ratio of 2.0.
By this metric alone, the compound appears potentially unstable. However, we must apply the
"Rule of Six," which states that an energetic functional group requires at least six carbon atoms
to dissipate thermal and kinetic energy[3]. Because this molecule possesses an unbroken 8-
carbon aliphatic chain, it provides sufficient steric bulk and vibrational degrees of freedom to
render the azide highly stable under standard laboratory conditions, preventing explosive
decomposition[4].

Hazard Identification & Toxicological Causality (SDS
Core)

Understanding the GHS classification requires looking beyond the pictograms to the molecular
interactions occurring at the biological interface.
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Table 2: GHS Hazard Summary and Mitigation
Mechanistic

GHS Code Hazard Statement . Required Mitigation
Causality

The HCI salt acts as a

mild acid upon contact  Double-layer nitrile

H315 Causes skin irritation with dermal moisture, gloves; immediate
disrupting the acid washing upon contact.
mantle.

Surfactant-like

) properties of the octyl Snug-fitting safety
Causes serious eye _ _ ,
H319 S chain combined with goggles; access to an
irritation o _
acidic pH cause eyewash station.

corneal disruption.

Inhalation of fine

crystalline dust leads ]
) ) Handle exclusively
May cause respiratory  to localized o N
H335 T S within a certified Class
irritation acidification in the
o Il fume hood.
mucosal lining of the

lungs.

Note on Systemic Toxicity: While inorganic azides (like Sodium Azide) are highly toxic due to
rapid systemic absorption and binding to cytochrome c oxidase, the long aliphatic chain of 8-
Azido-1-octanamine significantly slows dermal penetration. However, prolonged exposure must
still be strictly avoided.
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Receipt of 8-Azido-1-octanamine HCI

[Assess Storage Needsj

Immediate Use \ Archival

Short-Term (< 1 month) Long-Term (> 1 month)
Store at 0-8°C Store at -20°C under Argon

Handling Protocol
Fume Hood & Double Nitrile

Waste Disposal
Avoid Acidic/Metal Contact

Click to download full resolution via product page

Logic tree for the safe storage, handling, and disposal of 8-Azido-1-octanamine HCI.

Experimental Workflows & Protocols (Self-Validating

Systems)

In my laboratory, we do not rely on assumption; every protocol must be a self-validating
system. Below are the definitive methodologies for handling and reacting this compound.

Protocol 1: Safe Reconstitution and Validation
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Objective: Prepare a standardized stock solution while verifying the integrity of the azide
moiety.

e Preparation: Inside a fume hood, weigh the desired amount of 8-Azido-1-octanamine HCI
using a static-free, non-metallic spatula. Causality: Azides can react with heavy metals
(copper, lead, brass) to form highly shock-sensitive metal azides[5].

 Dissolution: Dissolve in anhydrous DMSO or DMF to create a 100 mM stock. The HCI salt
ensures rapid dissolution.

o Self-Validation (IR Spectroscopy): Before proceeding to complex syntheses, take a 2 uL
aliquot and perform ATR-FTIR. You must observe a strong, sharp asymmetric stretching
vibration (

) at ~2100 cm~1[6]. If this peak is absent or severely broadened, the azide has degraded,
and the batch must be discarded[7].

Protocol 2: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC)

Objective: Conjugate the octanamine linker to an alkyne-functionalized PROTAC warhead.

o Reagent Assembly: In a 1.5 mL Eppendorf tube, combine the Alkyne-Warhead (1.0 equiv)
and 8-Azido-1-octanamine HCI (1.2 equiv) in a 1:1 mixture of t-Butanol and water.

o Catalyst Generation: Prepare a fresh solution of Sodium Ascorbate (0.5 equiv). Add this to
the reaction mixture before the copper. Causality: Ascorbate acts as a reducing agent to
maintain Copper in the active Cu(l) state and prevents oxidative coupling of the alkynes.

e [nitiation: Add CuS0O4-5H20 (0.1 equiv). The solution will briefly turn brown/yellow as Cu(l) is
generated.

o Reaction & Self-Validation: Stir at room temperature for 2 hours. Validate reaction completion
via LC-MS (looking for the exact mass of the 1,2,3-triazole product) and FTIR (confirming the
complete disappearance of the ~2100 cm~! azide stretch).
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8-Azido-1-octanamine HCI PROTAC Warhead Catalyst System
(Azide Donor) (Terminal Alkyne) CuS0O4 + Sodium Ascorbate

CuAAC Reaction

RT, 2-4 Hours

Validation
IR (~2100 cm™1) & LC-MS

Confirmed

1,2,3-Triazole Conjugate

Click to download full resolution via product page
Step-by-step workflow and validation for CUAAC using 8-Azido-1-octanamine HCI.

Waste Disposal and Decontamination

A critical failure point in many labs is the improper disposal of azide waste.

* Never pour unreacted 8-Azido-1-octanamine HCI down the drain. It can accumulate in lead
or copper plumbing, forming explosive heavy-metal azides over time[5].

* Never mix azide waste with concentrated acids, as this generates highly toxic and volatile
hydrazoic acid (

)[5].

¢ Quenching Protocol: Excess azide should be quenched in the fume hood using a dilute
solution of sodium nitrite (
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) and mild acid (e.qg., dilute acetic acid) to safely convert the azide into inert nitrogen gas (
) and nitrous oxide (

) before transferring to aqueous hazardous waste[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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